Cas no 1602942-57-3 (Hexane, 6-bromo-1,1,1-trifluoro-5-methyl-)

• Product Name: Hexane, 6-bromo-1,1,1-trifluoro-5-methyl-
• CAS No: 1602942-57-3
• MF: C₇H₁₂BrF₃
• MW: 233.069392204285
• CID: 5284297
• Update Time: 2025-06-14

Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Hexane, 6-bromo-1,1,1-trifluoro-5-methyl-

• Inchi： 1S/C7H12BrF3/c1-6(5-8)3-2-4-7(9,10)11/h6H,2-5H2,1H3
• InChI Key： FNVBSUDJDLNQPE-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CCCC(C)CBr

Additional information on Hexane, 6-bromo-1,1,1-trifluoro-5-methyl-

Comprehensive Overview of Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- (CAS No. 1602942-57-3)

Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- (CAS No. 1602942-57-3) is a specialized fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its bromo and trifluoromethyl functional groups, offers a versatile platform for synthetic chemists and material scientists. Its molecular structure, combining halogen and fluorine substituents, makes it a valuable intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals.

In the context of current research trends, Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- is often explored for its role in fluorine chemistry and halogenation reactions. Fluorinated compounds, in particular, are highly sought after due to their ability to enhance the stability, bioavailability, and lipophilicity of molecules. This aligns with the growing demand for sustainable chemistry and green synthesis methods, as researchers seek eco-friendly alternatives to traditional chemical processes. The compound's CAS No. 1602942-57-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most intriguing aspects of Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- is its potential application in the pharmaceutical industry. Fluorinated compounds are known to improve the metabolic stability of drug candidates, and this compound's unique structure could contribute to the development of novel therapeutics. Recent studies have highlighted its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators. This has led to increased interest from researchers and manufacturers alike, as evidenced by the rising number of queries related to its synthesis and applications.

From a material science perspective, Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- offers exciting possibilities. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance and thermal stability. These attributes are particularly valuable in industries like electronics, aerospace, and automotive, where high-performance materials are essential. The compound's trifluoromethyl group is a key feature that enhances its utility in these applications, making it a subject of ongoing research and development.

Environmental considerations are also driving interest in Hexane, 6-bromo-1,1,1-trifluoro-5-methyl-. As regulatory bodies worldwide impose stricter guidelines on chemical usage, the demand for eco-friendly alternatives has surged. This compound's potential to replace more hazardous substances in industrial processes aligns with the global shift toward sustainable manufacturing. Researchers are actively investigating its biodegradability and environmental impact, addressing common queries about its safety profile and regulatory status.

In the realm of organic synthesis, Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- serves as a valuable building block. Its bromo substituent allows for further functionalization through cross-coupling reactions, while the trifluoromethyl group introduces electron-withdrawing effects that can influence reaction outcomes. This dual functionality makes it a versatile reagent in the toolkit of synthetic chemists, enabling the creation of complex molecules with precision and efficiency.

The commercial availability of Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- (CAS No. 1602942-57-3) has also expanded its reach. Suppliers and distributors frequently list this compound in their catalogs, catering to the needs of academic institutions, research laboratories, and industrial players. Its purity and handling requirements are common topics of inquiry, reflecting the practical considerations involved in its use.

Looking ahead, the future of Hexane, 6-bromo-1,1,1-trifluoro-5-methyl- appears promising. As advancements in fluorine chemistry continue to unfold, this compound is likely to play a pivotal role in emerging technologies. Whether in the development of next-generation pharmaceuticals, high-performance materials, or sustainable industrial processes, its unique properties position it as a key player in the chemical landscape. Researchers and industry professionals alike will undoubtedly keep a close eye on its evolution, driven by the endless possibilities it offers.